5'-AMPS

• Molecular Formula: C10H14N5O6PS
• Molecular Weight: 363.29 g/mol
• InChI: InChI=1S/C10H14N5O6PS/c11-8-5-9(13-2-12-8)15(3-14-5)10-7(17)6(16)4(21-10)1-20-22(18,19)23/h2-4,6-7,10,16-17H,1H2,(H2,11,12,13)(H2,18,19,23)/t4-,6+,7?,10-/m1/s1
• InChIKey: UBCPYVAQZGCDJO-PKJMTWSGSA-N

5'-AMP (Adenosine 5'-Monophosphate) Procurement Guide: Core Identity and Sourcing Considerations

Adenosine 5'-monophosphate (5'-AMP; CAS 61-19-8) is an endogenous ribonucleotide and the core metabolic intermediate linking high-energy adenosine triphosphate (ATP) and the purine salvage pathway. As a monophosphate ester of adenosine, it functions as both a substrate for ATP re-synthesis via adenylate kinase and a key allosteric regulator in cellular energy homeostasis [1]. Its procurement for research and industrial applications necessitates rigorous differentiation from closely related adenine nucleotides (ATP, ADP, cAMP) and nucleosides (adenosine) due to profound differences in receptor pharmacology, enzyme kinetics, and physicochemical stability [2].

• [1] Hardie, D. G., Ross, F. A., & Hawley, S. A. (2012). AMPK: a nutrient and energy sensor that maintains energy homeostasis. Nature Reviews Molecular Cell Biology, 13(4), 251-262. View Source
• [2] Rittiner, J. E., Korboukh, I., Hull-Ryde, E. A., Jin, J., Janzen, W. P., Frye, S. V., & Zylka, M. J. (2012). AMP is an adenosine A1 receptor agonist. Journal of Biological Chemistry, 287(8), 5301-5309. View Source

Why 5'-AMP Cannot Be Substituted with ATP, cAMP, or Adenosine in Experimental Systems

Generic substitution among adenine nucleotides is scientifically invalid due to divergent biological activities and physicochemical properties. While 5'-AMP shares the adenosine core with ATP and cAMP, the number and position of phosphate groups dictate distinct molecular recognition by ion channels, G-protein coupled receptors, and metabolic enzymes. For example, 5'-AMP directly agonizes the adenosine A1 receptor (A1R) without requiring hydrolysis, unlike adenosine which is rapidly metabolized [1]. Conversely, cAMP fails to inhibit the brown adipocyte nonselective cation channel (NSC) at concentrations where 5'-AMP exhibits an 8-fold lower IC50 [2]. Furthermore, 5'-AMP demonstrates superior hydrolytic stability compared to ATP, a critical factor in long-term biochemical assays and formulation development [3].

• [1] Rittiner, J. E., et al. (2012). AMP is an adenosine A1 receptor agonist. Journal of Biological Chemistry, 287(8), 5301-5309. View Source
• [2] Halonen, J., & Nedergaard, J. (2002). Adenosine 5'-monophosphate is a selective inhibitor of the brown adipocyte nonselective cation channel. The Journal of Membrane Biology, 188, 183–197. View Source
• [3] TongWei Reagent. (2021). 5'-Adenosine Monophosphate Product Datasheet. View Source

Quantitative Differentiation of 5'-AMP from Adenosine, cAMP, ATP, and GMP

5'-AMP Exhibits 8-Fold Higher Potency than cAMP in Inhibiting Brown Adipocyte Nonselective Cation Channels

In excised inside-out patch clamp studies of rat brown adipocytes, 5'-AMP (AMP) demonstrated an IC50 of 4 µM for inhibition of the nonselective cation channel (NSC). In contrast, the structurally related cyclic nucleotide, 3',5'-cyclic AMP (cAMP), exhibited a significantly higher IC50 of 32 µM under identical experimental conditions [1]. Other monophosphate nucleotides including CMP, GMP, IMP, TMP, and UMP showed no inhibitory effect at 10 µM [1].

Evidence Dimension	Nonselective Cation Channel (NSC) Inhibition Potency
Target Compound Data	IC50 = 4 µM
Comparator Or Baseline	cAMP: IC50 = 32 µM; CMP, GMP, IMP, TMP, UMP: No effect at 10 µM
Quantified Difference	8-fold lower IC50 for 5'-AMP versus cAMP
Conditions	Excised inside-out patches from rat brown adipocytes; cytosolic application

Why This Matters

This demonstrates that the cyclic phosphate structure of cAMP drastically impairs its interaction with the NSC channel compared to the linear 5'-monophosphate of AMP, making 5'-AMP the essential tool for studying this specific ion channel physiology.

• [1] Halonen, J., & Nedergaard, J. (2002). Adenosine 5'-monophosphate is a selective inhibitor of the brown adipocyte nonselective cation channel. The Journal of Membrane Biology, 188, 183–197. View Source

Direct Agonism of Adenosine A1 Receptor by 5'-AMP vs. Indirect Activation by Adenosine

5'-AMP acts as a direct, full agonist of the human adenosine A1 receptor (A1R), exhibiting potency equipotent to adenosine in a real-time cell-based assay and in cAMP accumulation assays [1]. Critically, 5'-AMP does not require prior hydrolysis to adenosine by ecto-5'-nucleotidase (CD73) for A1R activation. In contrast, activation of the adenosine A2B receptor (A2BR) by 5'-AMP is strictly dependent on its hydrolysis to adenosine [1].

Evidence Dimension	Adenosine A1 Receptor (A1R) Agonist Potency
Target Compound Data	Equipotent to adenosine
Comparator Or Baseline	Adenosine: Equipotent to 5'-AMP
Quantified Difference	Equivalent potency; distinct mechanism of action (direct vs. indirect for A2BR)
Conditions	Real-time cell-based assay; cAMP accumulation assay

Why This Matters

This receptor selectivity profile is unique; 5'-AMP serves as a direct A1R agonist tool compound, whereas adenosine signals promiscuously. This distinction is crucial for dissecting purinergic signaling pathways and avoiding confounding effects from adenosine metabolism.

• [1] Rittiner, J. E., Korboukh, I., Hull-Ryde, E. A., Jin, J., Janzen, W. P., Frye, S. V., & Zylka, M. J. (2012). AMP is an adenosine A1 receptor agonist. Journal of Biological Chemistry, 287(8), 5301-5309. View Source

5'-AMP is a Potent Inhibitor of Bitter Taste Transduction, Unlike GMP

In an in vitro assay measuring taste receptor activation of the G-protein transducin, 5'-AMP (AMP) inhibited responses to multiple bitter compounds (e.g., denatonium, quinine, strychnine, atropine) and also inhibited behavioral and electrophysiological responses in mice [1]. In direct contrast, guanosine 5'-monophosphate (GMP), despite its chemical similarity, inhibited neither the bitter-responsive taste receptor activation of transducin nor the gustatory responses of mice to bitter compounds [1].

Evidence Dimension	Inhibition of Bitter Taste Transduction
Target Compound Data	Inhibited in vitro and in vivo bitter responses
Comparator Or Baseline	GMP: No inhibition of bitter responses
Quantified Difference	Qualitative functional difference: active vs. inactive
Conditions	In vitro transducin activation assay; mouse behavioral and electrophysiology models

Why This Matters

This specificity demonstrates that the adenine base of 5'-AMP is required for modulation of bitter taste receptors, a property not shared by the guanine-based GMP. This has direct implications for flavor science and the development of bitter-masking agents.

• [1] Ming, D., Ninomiya, Y., & Margolskee, R. F. (1999). Blocking taste receptor activation of gustducin inhibits gustatory responses to bitter compounds. Proceedings of the National Academy of Sciences, 96(17), 9903-9908. View Source

Kinetic Specificity of 5'-AMP as a Substrate for AMP Deaminase vs. 5'-Nucleotidase

The enzyme AMP deaminase, a key regulator of the adenylate pool, exhibits a defined substrate affinity (Km) for 5'-AMP. In newborn piglet cardiac ventricles, AMP deaminase displayed hyperbolic kinetics with a Km of 2 mM for 5'-AMP [1]. Importantly, the Km for AMP-catabolizing enzymes is species-dependent; in human myocardium, these Km values are 2–5 times higher than in rat myocardium, underscoring the need for 5'-AMP in human-relevant metabolic studies [2].

Evidence Dimension	Enzyme Substrate Affinity (Km)
Target Compound Data	Km = 2 mM (piglet cardiac AMP deaminase)
Comparator Or Baseline	Human vs. Rat Myocardium: 2–5 times higher Km for AMP-catabolizing enzymes in human
Quantified Difference	2–5-fold species difference in Km values
Conditions	Purified enzyme from piglet ventricles; human and rat myocardial homogenates

Why This Matters

The species-specific enzyme kinetics of 5'-AMP catabolism necessitate the use of 5'-AMP (rather than alternative substrates) in assays designed to model human cardiac purine metabolism, as data from rodent models are not directly translatable.

• [1] Piglet Cardiac AMP Deaminase Kinetics. (n.d.). Retrieved from CAS Library Catalog. View Source
• [2] Kinetics of adenylate metabolism in human and rat myocardium. (1995). Retrieved from ISCTE Repository. View Source

Superior Hydrolytic and Thermal Stability of 5'-AMP Relative to ATP

5'-AMP demonstrates greater stability than adenosine triphosphate (ATP), a critical factor for long-term storage, shipping, and use in biochemical assays. As a monophosphate, it lacks the high-energy phosphoanhydride bonds of ATP, making it less susceptible to spontaneous hydrolysis [1]. Furthermore, 5'-AMP is characterized as readily soluble in boiling water and exhibits defined stability parameters when stored at recommended temperatures (2–8°C) [2].

Evidence Dimension	Chemical Stability
Target Compound Data	Stable; recommended storage 2–8°C
Comparator Or Baseline	ATP: Less stable due to labile phosphoanhydride bonds
Quantified Difference	Qualitative stability advantage
Conditions	Standard aqueous solution and storage conditions

Why This Matters

For applications requiring a stable adenine nucleotide source that does not degrade rapidly (e.g., long-duration cell culture, formulation of complex media, or use as a precursor), 5'-AMP is a more reliable and cost-effective choice than ATP.

• [1] TongWei Reagent. (2021). 5'-Adenosine Monophosphate Product Datasheet. View Source
• [2] DrugFuture. (2023). 5'-Adenylic Acid Chemical Database Entry. View Source

Optimal Application Scenarios for 5'-AMP Based on Empirical Evidence

Studying Adenosine A1 Receptor (A1R) Signaling Without Adenosine Metabolic Interference

Procure 5'-AMP as a direct and equipotent agonist of the adenosine A1 receptor (A1R). This application is critical when the experimental goal is to isolate A1R-mediated effects from those of other adenosine receptor subtypes (e.g., A2BR) or from the confounding actions of adenosine metabolism. The direct agonism of 5'-AMP [4] avoids the need for ectonucleotidase activity, providing a cleaner pharmacological signal for studying A1R-mediated pathways in neurons, cardiac tissue, and other cell types.

Investigating Calcium-Activated Nonselective Cation (NSC) Channel Physiology in Adipocytes

Utilize 5'-AMP as the most efficacious known endogenous inhibitor of the brown adipocyte NSC channel (NSC(Ca/AMP)). Its 8-fold higher potency relative to cAMP [4] makes it the essential tool for dissecting the role of this channel in brown adipose tissue thermogenesis and energy expenditure. The functional competition between 5'-AMP and calcium for channel gating [4] provides a robust model for studying metabolic regulation at the single-channel level.

Modeling Human-Specific Cardiac Purine Metabolism and Ischemia

Employ 5'-AMP as the primary substrate in assays of AMP deaminase and 5'-nucleotidase activity when using human-derived cardiac tissues or cells. The documented 2–5 fold difference in Km values between human and rodent AMP-catabolizing enzymes [4] underscores the necessity of using 5'-AMP (rather than alternative nucleotide analogs) to generate data that is relevant to human cardiac physiology, particularly in the context of ischemia-reperfusion injury and energy depletion.

Developing Bitter-Masking Agents for Food and Pharmaceutical Formulations

Incorporate 5'-AMP into taste-modification research as a validated inhibitor of bitter taste transduction. The specific inhibition of gustducin-mediated signaling by 5'-AMP, a property not shared by the chemically similar GMP [4], positions it as a lead compound for developing strategies to suppress the bitter taste of pharmaceuticals (e.g., denatonium, quinine) or functional foods, thereby improving patient compliance and consumer acceptance.

• [1] Rittiner, J. E., et al. (2012). AMP is an adenosine A1 receptor agonist. Journal of Biological Chemistry, 287(8), 5301-5309. View Source
• [2] Halonen, J., & Nedergaard, J. (2002). Adenosine 5'-monophosphate is a selective inhibitor of the brown adipocyte nonselective cation channel. The Journal of Membrane Biology, 188, 183–197. View Source
• [3] Kinetics of adenylate metabolism in human and rat myocardium. (1995). Retrieved from ISCTE Repository. View Source
• [4] Ming, D., Ninomiya, Y., & Margolskee, R. F. (1999). Blocking taste receptor activation of gustducin inhibits gustatory responses to bitter compounds. Proceedings of the National Academy of Sciences, 96(17), 9903-9908. View Source